Cas no 2137647-20-0 (2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester
• CAS No: 2137647-20-0
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• CID: 5298166
• Update Time: 2025-10-24

2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester

• Inchi： 1S/C10H8ClFO3/c1-14-10(13)7-4-5-2-3-6(11)8(12)9(5)15-7/h2-3,7H,4H2,1H3
• InChI Key： XLFMBNBMHUFMFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)OC(C(=O)OC)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester

Comprehensive Overview of 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester (CAS No. 2137647-20-0)

The compound 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester (CAS No. 2137647-20-0) is a fluorinated and chlorinated derivative of benzofuran, a heterocyclic structure widely studied in medicinal chemistry and material science. This esterified form of the benzofuran scaffold has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of both chloro and fluoro substituents enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for halogenated benzofuran derivatives, particularly those with fluoro and chloro groups, as they often exhibit improved metabolic stability and binding affinity in drug discovery. Researchers are actively exploring this compound's role in developing small-molecule inhibitors and bioactive probes, aligning with the industry's focus on targeted therapies. Its methyl ester functionality further simplifies derivatization, enabling efficient library synthesis for high-throughput screening.

From an environmental perspective, the synthesis of 6-chloro-7-fluoro-2,3-dihydrobenzofuran derivatives emphasizes green chemistry principles, such as atom economy and reduced waste. This aligns with the increasing consumer and regulatory demand for sustainable chemical processes. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this compound, ensuring purity for research applications. Its CAS No. 2137647-20-0 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

In material science, the benzofuran core of this compound contributes to the development of organic semiconductors and luminescent materials, addressing the surge in interest for flexible electronics. The chloro and fluoro substituents can modulate electronic properties, making it a candidate for OLEDs or photovoltaic devices. Patent literature reveals its utility in proprietary formulations, though detailed applications often remain confidential.

Frequently asked questions about CAS No. 2137647-20-0 include inquiries into its synthetic routes, solubility profiles, and safety data. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its halogenated structure. The compound's stability under various pH conditions is another area of interest, particularly for pharmaceutical formulation scientists.

In summary, 2-Benzofurancarboxylic acid, 6-chloro-7-fluoro-2,3-dihydro-, methyl ester represents a versatile building block with cross-disciplinary relevance. Its structural features cater to evolving needs in drug discovery, green chemistry, and advanced materials, positioning it as a compound of enduring scientific and industrial value.